BENGHE Foundational & Exploratory

Check Availability & Pricing

safety and hazard information for 1,2-
bis(trimethylsilyl)benzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Bis(trimethylsilyl)benzene

Cat. No.: B095815

An In-depth Technical Guide to the Safety and Hazard Information of 1,2-
bis(trimethylsilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety and hazard
information for 1,2-bis(trimethylsilyl)benzene. It is intended for informational purposes for a
technical audience and should not be considered a substitute for a formal risk assessment or a
comprehensive Safety Data Sheet (SDS). Users should always consult the most up-to-date
SDS from their supplier before handling this chemical and adhere to all institutional and
regulatory safety protocols.

Introduction

1,2-Bis(trimethylsilyl)benzene is an organosilicon compound utilized in chemical synthesis.[1]
Understanding its safety and hazard profile is crucial for its safe handling in a laboratory
setting. This guide synthesizes available data on its hazards, exposure controls, and
emergency procedures. A notable finding is the conflicting information regarding its
classification under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), underscoring the importance of a cautious approach to its handling.

Hazard Identification and Classification
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There is conflicting information in the public domain regarding the GHS classification of 1,2-
bis(trimethylsilyl)benzene. Some sources classify it as causing serious eye irritation, while
others state it is not a hazardous substance. This discrepancy highlights the need for careful
handling and the use of appropriate personal protective equipment.

One supplier's Safety Data Sheet indicates that 1,2-bis(trimethylsilyl)benzene causes serious
eye irritation (H319).[2][3] In contrast, another supplier classifies it as not a hazardous
substance or mixture.[4] For other toxicological endpoints, such as acute toxicity, skin
corrosion/irritation, and carcinogenicity, data is largely unavailable.[2]

GHS Classification

Hazard Class GHS Category Hazard Statement Source
Serious eye H319: Causes serious

N Category 2A N [2][3]
damage/eye irritation eye irritation

Not a hazardous ) .
) Not applicable Not applicable [4]
substance or mixture

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,2-bis(trimethylsilyl)benzene is
provided below.

Property Value Source
Molecular Formula C12H22Si2 [2][3]
Molecular Weight 222.47 g/mol [3]

CAS Number 17151-09-6 [2][5]
Appearance Liquid [5]
Color Colorless [5]

Handling and Storage

Due to the uncertainty in its hazard profile, cautious handling and storage are recommended.
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Handling

o Handle in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields or goggles, chemical-resistant gloves, and a lab coat.[2]

e Avoid breathing vapor or mist.

e Wash hands thoroughly after handling.[2]

Storage

o Keep the container tightly closed.
o Store in a cool, dry, and well-ventilated place.
e Some sources recommend refrigeration and storage under an inert gas.

Exposure Controls and Personal Protection

The following exposure controls and personal protective measures are recommended based
on the available information.
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Control Parameter

Recommendation

Source

Engineering Controls

Use in a well-ventilated area. A
local exhaust or a chemical

fume hood is recommended.

[4]

Eye/Face Protection

Wear safety glasses with side

shields or chemical safety

goggles.

[2]

Skin Protection

Wear chemical-resistant
gloves (e.g., nitrile rubber) and

a lab coat.

[2]

Respiratory Protection

If ventilation is inadequate, use
a NIOSH-approved respirator

with appropriate cartridges.

Hygiene Measures

Wash hands thoroughly after
handling.

[2]

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Measures Source
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact _ . [2]
easy to do. Continue rinsing. If
eye irritation persists, get
medical advice/attention.
) Wash off with soap and plenty
Skin Contact [2]
of water.
Move the person into fresh air.
Inhalation If not breathing, give artificial [2]
respiration.
) Rinse mouth with water. Do
Ingestion ) N [2]
NOT induce vomiting.
Fire-Fighting Measures
Aspect Recommendation Source

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.

[2]

Specific Hazards

No data available.

[2]

Protective Equipment

Wear self-contained breathing
apparatus for firefighting if

necessary.

[2]

Accidental Release Measures

In the event of a spill, follow these procedures.
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Aspect Recommendation Source

Wear appropriate personal
Personal Precautions protective equipment. Ensure [4]

adequate ventilation.

Prevent further leakage or
Environmental Precautions spillage if safe to do so. Do not  [4]
let the product enter drains.

Absorb with an inert material
Methods for Cleaning Up and dispose of as hazardous [4]

waste.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 1,2-
bis(trimethylsilyl)benzene are not available in the public domain. However, standardized
methods, such as those established by the Organisation for Economic Co-operation and
Development (OECD), are typically used for GHS classification.

Eye Irritation/Damage

The potential for eye irritation is a key hazard identified for this compound. The standard in vivo
method is the Draize rabbit eye test (OECD Test Guideline 405). In this test, the substance is
applied to one eye of a rabbit, with the other eye serving as a control. The eyes are observed
for opacity, redness, and swelling at specific intervals. In vitro alternatives, such as the Bovine
Corneal Opacity and Permeability (BCOP) test (OECD TG 437) or the Reconstructed human
Cornea-like Epithelium (RhCE) test (OECD TG 492), are increasingly used to reduce animal

testing.

Logical Workflow for Handling Chemicals with
Conflicting Hazard Data

The conflicting GHS classification for 1,2-bis(trimethylsilyl)benzene necessitates a cautious
and systematic approach to its handling. The following diagram illustrates a logical workflow for
researchers when faced with such a situation.
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Caption: Workflow for handling chemicals with conflicting safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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